Cas no 82882-56-2 ( )

  structure
  structure
Product Name: 
CAS No:82882-56-2
MF:C7H6N4
MW:146.14934015274
CID:875939
PubChem ID:11170771
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-pyrazol-1-yl)Pyrimidine
    • pyraryr
    • Pyrimidine, 2-(1H-pyrazol-1-yl)- (9CI)
    • 2-(pyrazol-1-yl)pyrimidine
    • GDMBLTYGBYSZOC-UHFFFAOYSA-N
    • 2-Pyrazol-1-yl-pyrimidine
    • FT-0761145
    • MFCD12192739
    • AKOS009582189
    • 82882-56-2
    • 2-pyrazol-1-ylpyrimidine
    • Pyrimidine,2-(1H-pyrazol-1-yl)-(9ci)
    • SCHEMBL32810
    •  
    • Inchi: 1S/C7H6N4/c1-3-8-7(9-4-1)11-6-2-5-10-11/h1-6H
    • InChI Key: GDMBLTYGBYSZOC-UHFFFAOYSA-N
    • SMILES: N1(C=CC=N1)C1N=CC=CN=1

Computed Properties

  • Exact Mass: 146.059246208g/mol
  • Monoisotopic Mass: 146.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.6Ų
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